N-{2-[(2,3-dihydro-1H-inden-1-ylacetyl)amino]ethyl}-2,2,2-trifluoroacetamide

• IUPAC Name: N-[2-[[2-(2,3-dihydro-1H-inden-1-yl)acetyl]amino]ethyl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C15H17F3N2O2/c16-15(17,18)14(22)20-8-7-19-13(21)9-11-6-5-10-3-1-2-4-12(10)11/h1-4,11H,5-9H2,(H,19,21)(H,20,22)
• InChI Key: IVBFVWSGZMFTIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1CC(=O)NCCNC(=O)C(F)(F)F
• Molecular Formula: C15H17F3N2O2
• Molecular Weight: 314.30 g/mol

Description

The compound “N-{2-[(2,3-dihydro-1H-inden-1-ylacetyl)amino]ethyl}-2,2,2-trifluoroacetamide” is a complex organic molecule. It contains an indene group, which is a polycyclic hydrocarbon. It also contains an acetyl group, an amino group, and a trifluoroacetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The indene group would introduce a degree of aromaticity into the molecule, while the trifluoroacetamide group would likely introduce a degree of polarity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. The indene group is relatively stable due to its aromaticity, but could potentially undergo electrophilic aromatic substitution reactions. The trifluoroacetamide group could potentially undergo hydrolysis, among other reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoroacetamide group could potentially increase its polarity and influence its solubility in different solvents. The indene group could potentially increase its stability and influence its reactivity.